Dual functional luminescent nanoprobes for monitoring oxygen and chloride concentration changes in cells†
Chemical Communications Pub Date: 2020-11-03 DOI: 10.1039/D0CC06258H
Abstract
A dual functional nanoprobe Pd–Q+@PDMS was proposed to simultaneously monitor Cl− and O2, leading to the determination of an average Cl− concentration of 85.7 ± 5.5 mM in lysosomes of HeLa cells. Mimicking ischemic conditions, the cells exhibited a luminescence change corresponding to a decreasing subcellular Cl− concentration.
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Journal Name：Chemical Communications
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CAS no.: 12769-51-6
